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molecular formula C7H4F2O3 B068970 2,4-Difluoro-6-hydroxybenzoic acid CAS No. 189283-54-3

2,4-Difluoro-6-hydroxybenzoic acid

Cat. No. B068970
CAS RN: 189283-54-3
M. Wt: 174.1 g/mol
InChI Key: DHJRFSOFNFQKJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06166246

Procedure details

1.76 g (0.01 mole) of 2,4,6-trifluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1-methyl-2-pyrrolidone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 3 hours to give rise to a reaction. Then, the same post-treatment as in Example 2 was conducted to obtain 1.47 g of 4,6-difluorosalicylic acid. The isolated yield was 84.3% relative to the 2,4,6-trifluorobenzoic acid used.
Name
2,4,6-trifluorobenzoic acid
Quantity
1.76 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-methyl-2-pyrrolidone
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4,6-difluorosalicylic acid
Yield
84.3%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[C:7](F)[C:3]=1[C:4]([OH:6])=[O:5].[OH-:13].[Na+]>CN1CCCC1=O>[F:11][C:9]1[CH:8]=[C:7]([OH:13])[C:3](=[C:2]([F:1])[CH:10]=1)[C:4]([OH:6])=[O:5] |f:1.2|

Inputs

Step One
Name
2,4,6-trifluorobenzoic acid
Quantity
1.76 g
Type
reactant
Smiles
FC1=C(C(=O)O)C(=CC(=C1)F)F
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
1-methyl-2-pyrrolidone
Quantity
20 mL
Type
solvent
Smiles
CN1C(CCC1)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 130° C. for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
provided with a thermometer, a stirrer and a reflux condenser
CUSTOM
Type
CUSTOM
Details
to give rise
CUSTOM
Type
CUSTOM
Details
to a reaction

Outcomes

Product
Details
Reaction Time
 3 h
Name
4,6-difluorosalicylic acid
Type
product
Smiles
FC=1C=C(C(C(=O)O)=C(C1)F)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.47 g
YIELD: PERCENTYIELD 84.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.